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Compound of Interest

Compound Name: Ent-toddalolactone

Cat. No.: B12103000

In-Depth Technical Guide to ent-Toddalolactone

For Researchers, Scientists, and Drug Development Professionals

Abstract

ent-Toddalolactone, a natural coumarin, presents a compelling profile for scientific
investigation, particularly in the realm of oncology. Isolated from the medicinal plant Toddalia
asiatica, this chiral molecule has garnered attention for its potential biological activities. This
technical guide provides a comprehensive overview of ent-toddalolactone, detailing its
chemical structure, physicochemical properties, and the experimental protocols for its isolation
and characterization. Furthermore, this document summarizes its known biological effects and
explores the putative signaling pathways involved in its mechanism of action, offering a
valuable resource for researchers and professionals in drug discovery and development.

Chemical Identity and Structure

ent-Toddalolactone is the (S)-enantiomer of toddalolactone. Its chemical structure is
characterized by a coumarin core substituted with two methoxy groups and a dihydroxy-
methylbutyl side chain.

IUPAC Name: 6-[(2S)-2,3-dihydroxy-3-methylbutyl]-5,7-dimethoxychromen-2-one[1]

SMILES String:CC(C)(--INVALID-LINK--cc20C(=0)C=Cc2¢10C)0)0

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b12103000?utm_src=pdf-interest
https://www.benchchem.com/product/b12103000?utm_src=pdf-body
https://www.benchchem.com/product/b12103000?utm_src=pdf-body
https://www.benchchem.com/product/b12103000?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/29951338/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12103000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The structural elucidation of ent-toddalolactone was accomplished through extensive
spectroscopic analysis, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry
(MS), and by comparison with its known enantiomer, toddalolactone.

Physicochemical Properties

Property Value Reference
Molecular Formula C16H2006 [1]
Molecular Weight 308.33 g/mol [1]
Boiling Point 530.0+50.0 °C at 760 mmHg [1]
Density 1.3+0.1 g/cm3 [1]
InChi Key GLWPLQBQHWYKRK- ]

ZDUSSCGKSA-N

Experimental Protocols
Isolation of ent-Toddalolactone from Toddalia asiatica

The isolation of ent-toddalolactone has been reported as part of a broader phytochemical
analysis of the roots of Toddalia asiatica. A general procedure, based on the work of Lin et al.
(2014), is outlined below.[2]

Workflow for the Isolation of ent-Toddalolactone:
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Extraction

Dried roots of Toddalia asiatica Figure 1. General workflow for the isolation of ent-toddalolactone.
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Potential Signaling Pathways

4 MAPK Pathway h

ent-Toddalolactone Figure 2. Hypothesized signaling pathways modulated by ent-toddalolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [what is the chemical structure of ent-toddalolactone].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12103000#what-is-the-chemical-structure-of-ent-
toddalolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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